Cas no 13514-82-4 (6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 13514-82-4
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD12137483
• CID: 4591837
• PubChem ID: 135418928
• Update Time: 2025-10-22

6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methyl-2-(2-thienyl)pyrimidine
• 4(3H)-Pyrimidinone, 6-methyl-2-(2-thienyl)-
• 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• 6-Methyl-2-(thiophen-2-yl)pyrimidin-4-ol

• MDL： MFCD12137483
• Inchi： 1S/C9H8N2OS/c1-6-5-8(12)11-9(10-6)7-3-2-4-13-7/h2-5H,1H3,(H,10,11,12)
• InChI Key： TYKIRFJIWDATLM-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(C)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 13514-82-4): Properties, Applications, and Research Insights

6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 13514-82-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This dihydropyrimidinone derivative is characterized by its unique molecular structure, combining a thiophene ring with a pyrimidinone core. Its CAS number 13514-82-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers are increasingly exploring its potential as a bioactive scaffold due to its structural similarity to pharmacologically important motifs.

The compound's synthetic versatility makes it a valuable intermediate in organic chemistry. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes like kinases, which are pivotal in cancer therapeutics. The presence of the thiophene moiety enhances its binding affinity to biological targets, while the methyl group at the 6-position influences metabolic stability—a key consideration in drug design. These attributes align with current trends in fragment-based drug discovery, where modular building blocks like this compound accelerate lead optimization.

From a materials science perspective, 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one exhibits promising electronic properties. Its conjugated system allows for applications in organic semiconductors and photovoltaic materials, addressing growing demands for sustainable energy solutions. Industry reports suggest its potential as a ligand in catalytic systems, particularly in cross-coupling reactions central to green chemistry initiatives. Such applications resonate with global interest in carbon-neutral technologies and circular economy principles.

Analytical characterization of CAS No. 13514-82-4 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy. Stability studies indicate optimal storage under inert conditions, reflecting standard practices for nitrogen-containing heterocycles. Patent literature reveals proprietary methods for its large-scale synthesis, emphasizing atom-economical routes to minimize waste—a response to tightening environmental regulations in chemical manufacturing.

Emerging research explores the compound's structure-activity relationships (SAR) in antimicrobial applications. With antibiotic resistance becoming a critical public health concern, derivatives of dihydropyrimidinones are being screened against multidrug-resistant pathogens. Computational modeling studies predict favorable ADMET profiles for related analogs, spurring further experimental validation. This aligns with frequent search queries on "novel antibiotic scaffolds 2024" and "heterocyclic compounds in drug development" across academic databases.

In conclusion, 6-Methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one represents a multifaceted compound with cross-disciplinary relevance. Its CAS registry number 13514-82-4 ensures traceability in both academic and industrial settings. As research continues to unravel its potential, this molecule stands at the intersection of medicinal chemistry innovation and advanced material design, offering solutions to some of today's most pressing scientific challenges.